3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide

• IUPAC Name: 3,5-dimethyl-N-[3-(2-oxopyrrolidin-1-yl)propyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C13H19N3O3/c1-9-12(10(2)19-15-9)13(18)14-6-4-8-16-7-3-5-11(16)17/h3-8H2,1-2H3,(H,14,18)
• InChI Key: KFKQUCVOBUZIDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NCCCN2CCCC2=O
• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol

Description

3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide, also known as DPI, is a potent and selective inhibitor of protein kinase C (PKC). PKC is a family of serine/threonine kinases that play a crucial role in many cellular processes, including cell proliferation, differentiation, and apoptosis.

Mechanism of Action

3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide selectively inhibits the activity of PKC by binding to its regulatory domain. This prevents PKC from being activated by diacylglycerol and other signaling molecules, which in turn leads to a decrease in downstream signaling events.
Biochemical and Physiological Effects:
3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide has been shown to have a wide range of biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. 3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, 3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide has been shown to prevent neuronal damage by inhibiting the activation of N-methyl-D-aspartate (NMDA) receptors.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide in lab experiments is its high selectivity for PKC. This allows researchers to specifically target PKC signaling pathways without affecting other signaling pathways. However, one limitation of using 3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide is its potential toxicity at high concentrations. Therefore, it is important to carefully optimize the concentration of 3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide used in experiments.

Future Directions

There are several future directions for research involving 3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide. One area of interest is the role of PKC in the development of cancer and the potential use of 3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide as a cancer therapy. Another area of interest is the use of 3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide to study the signaling pathways involved in insulin secretion and the regulation of blood glucose levels. Additionally, 3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide could be used to investigate the role of PKC in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Scientific Research Applications

3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide has been widely used in scientific research to study the role of PKC in various cellular processes. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and prevent neuronal damage. 3,5-dimethyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-4-isoxazolecarboxamide has also been used to investigate the signaling pathways involved in insulin secretion and the regulation of blood glucose levels.